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Compound of Interest

Compound Name: 8-Nitroquinolin-3-ol

Cat. No.: B3028645 Get Quote

A Guide for Researchers and Drug Development Professionals

Introduction: This guide serves as a centralized technical resource for researchers, scientists,

and drug development professionals working with 8-Nitroquinolin-3-ol (CAS No. 25369-37-3).

It is important to note that detailed experimental and safety data for this specific compound are

limited in publicly available literature. Therefore, this document synthesizes known information

about 8-Nitroquinolin-3-ol with established best practices and data from structurally similar

compounds, such as 8-nitroquinoline and other nitro-hydroxyquinoline derivatives. All

recommendations should be implemented in conjunction with a thorough, site-specific risk

assessment and adherence to all institutional safety protocols.

Section 1: Frequently Asked Questions (FAQs) -
Core Compound Information
This section addresses fundamental questions regarding the properties, storage, and safe

handling of 8-Nitroquinolin-3-ol.

Q1: What is 8-Nitroquinolin-3-ol and what are its basic properties?

8-Nitroquinolin-3-ol is a heterocyclic aromatic organic compound.[1][2] Its structure consists

of a quinoline core substituted with both a nitro group (-NO2) and a hydroxyl group (-OH). The

presence of these functional groups dictates its chemical reactivity and potential biological

activity. Key identifiers and properties are summarized below.
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Property Value Source

CAS Number 25369-37-3 [1][2]

Molecular Formula C₉H₆N₂O₃ [1][2]

Molecular Weight 190.16 g/mol [1][2][3]

Appearance
Data not available; likely a

solid powder.
N/A

Solubility

Specific data is not available.

Based on analogs like 8-

Nitroquinoline, it is expected to

be slightly soluble in water but

soluble in organic solvents like

ethanol, ether, and chloroform.

[4]

[4]

Melting Point

Data not available. For

comparison, the melting point

of 8-Nitroquinoline is 89-91 °C.

[5]

[5]

Q2: What are the primary hazards associated with 8-Nitroquinolin-3-ol and its analogs?

While a specific Safety Data Sheet (SDS) for 8-Nitroquinolin-3-ol is not widely available, data

from the closely related compound 8-Nitroquinoline indicates several potential hazards.[6][7] As

a standard practice, this compound should be treated as hazardous until proven otherwise.

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[7]

Irritation: Causes skin and serious eye irritation. May also cause respiratory irritation.[6][7]

Long-Term Effects: Suspected of causing cancer and genetic defects.[6][7]

Causality: The nitro-aromatic structure is a well-known structural alert for potential

mutagenicity. The quinoline core is found in many bioactive and sometimes toxic compounds.

These classifications necessitate stringent handling procedures.
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Q3: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

Due to the potential hazards, a comprehensive PPE strategy is required to minimize exposure.

[6][8]

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[6][9] This is critical to

prevent contact with the powder, which can cause serious eye irritation.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[6]

Contaminated clothing should be removed and washed before reuse.[9] This prevents skin

contact, which can lead to irritation and absorption.

Respiratory Protection: All handling of the solid compound should be performed in a certified

chemical fume hood to avoid inhaling dust.[6] If a fume hood is not available or if exposure

limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator

with a particulate filter.[9]

Hygiene: Ensure eyewash stations and safety showers are readily accessible.[9] Wash

hands thoroughly after handling the compound, even if gloves were worn.[7]

Q4: What are the correct storage conditions for 8-Nitroquinolin-3-ol?

Proper storage is crucial for maintaining the compound's integrity and ensuring safety.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][8]

Using an amber or opaque vial is recommended, as related quinoline compounds can be

light-sensitive.[9]

Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon

or nitrogen) to prevent potential oxidative degradation.

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases to prevent potentially vigorous or explosive reactions.[6][8]
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Section 2: Troubleshooting Guides - Experimental
Issues
This section provides solutions to common problems encountered during experiments, based

on chemical principles and data from analogous compounds.

Q1: I am having difficulty dissolving the compound for my assay. What is the recommended

procedure?

Problem: 8-Nitroquinolin-3-ol does not dissolve in the primary solvent for your experiment

(e.g., aqueous buffer).

Root Cause Analysis: The quinoline backbone makes the molecule largely nonpolar, while the

hydroxyl and nitro groups add some polarity. This amphipathic nature can make solubility

challenging. Specific solubility data is unavailable, so a systematic approach is required.

Solution Protocol:

Consult Analog Data: 8-Nitroquinoline is soluble in ethanol, ether, benzene, and chloroform.

[4] 8-Hydroxy-5-nitroquinoline is soluble in hot hydrochloric acid and very slightly soluble in

alcohol and ether. This suggests that organic solvents or acidified aqueous solutions are

promising candidates.

Prepare a Concentrated Stock: Attempt to dissolve the compound in a water-miscible

organic solvent like DMSO, DMF, or ethanol to create a high-concentration stock solution.

Perform a Solubility Test:

Weigh a small, precise amount of the compound (e.g., 1 mg) into several vials.

Add a measured volume (e.g., 100 µL) of different solvents (e.g., DMSO, ethanol,

methanol, acetone).

Vortex and observe solubility. Gentle heating or sonication may be applied, but monitor for

any color change indicating degradation.
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Dilute into Final Medium: Once a suitable stock solvent is found, perform serial dilutions of

the stock solution into your final aqueous buffer. Observe for any precipitation. If precipitation

occurs, the final concentration of the organic solvent may be too low, or the compound's

solubility limit in the final medium has been exceeded.

Q2: My compound solution is changing color from light yellow to dark brown over time. What is

happening and how can I prevent it?

Problem: The compound appears unstable in solution or upon storage.

Root Cause Analysis: Color change often indicates chemical degradation. For nitro-

hydroxyquinoline compounds, several factors could be responsible:

Light Exposure: Many aromatic compounds, especially phenols like 8-hydroxyquinoline, are

light-sensitive and can oxidize or polymerize, leading to darker products.[10]

Oxidation: The hydroxyl group can be susceptible to oxidation from dissolved oxygen in the

solvent, a process that can be accelerated by light or trace metal impurities.

pH Instability: The compound may be unstable at certain pH values. The phenolic hydroxyl

group is acidic and can be deprotonated in basic solutions, which may lead to different

degradation pathways.

Preventative Workflow:
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Caption: A decision workflow for preparing and troubleshooting the stability of 8-Nitroquinolin-
3-ol solutions.

Section 3: Emergency & Disposal Protocols
This section outlines procedures for handling accidental exposure and proper disposal, based

on guidelines for hazardous chemical substances.

Q1: What is the correct procedure for cleaning up a small spill of solid 8-Nitroquinolin-3-ol?

Procedure:

Evacuate & Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate non-

essential personnel.

Wear Full PPE: At a minimum, wear a lab coat, gloves, and eye protection. For larger spills,

respiratory protection is advised.

Contain the Spill: Do not use water, as this may create dust or spread the chemical.

Clean-Up: Gently sweep up the solid material and place it into a clearly labeled, sealed

container for hazardous waste disposal.[6] Avoid any actions that generate dust.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (like

ethanol), followed by soap and water.

Disposal: Dispose of all contaminated materials (gloves, wipes, etc.) as hazardous waste

according to your institution's guidelines.[7]

Q2: What are the first-aid measures in case of accidental exposure?

Action Plan:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[6][7]
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Inhalation: Move the person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7][8]

Q3: How must I dispose of waste containing 8-Nitroquinolin-3-ol?

All waste, whether solid compound or solutions, must be treated as hazardous chemical waste.

Labeling: Collect all waste in a properly sealed and clearly labeled container. The label

should include the chemical name and associated hazards.

Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Specifically, keep it separate from strong acids, bases, and oxidizing agents.[6]

Disposal: Dispose of the waste through your institution's environmental health and safety

(EHS) office. Do not pour it down the drain.[8] Adherence to local, regional, and national

regulations is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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